2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C17H23FN2O2/c18-14-3-1-13(2-4-14)11-17(21)19-15-5-8-20(12-15)16-6-9-22-10-7-16/h1-4,15-16H,5-12H2,(H,19,21)
• InChI Key: NGJIOYHGMKXOEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CC2=CC=C(C=C2)F)C3CCOCC3
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol
• CAS No.: 2320667-60-3

Description

2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C17H23FN2O2 and its molecular weight is 306.381. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Novel fluoro-substituted compounds, including benzo[b]pyran derivatives, have shown anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, highlighting their potential in cancer therapeutics (Hammam et al., 2005).

Imaging Agents for PET

Compounds structurally related to the queried chemical, particularly those incorporating a fluorine atom, have been developed as selective ligands for imaging the translocator protein (18 kDa) using positron emission tomography (PET), which is crucial for diagnosing and studying neurological diseases (Dollé et al., 2008).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity, presenting significant potential benefits in combating oxidative stress-related conditions (Chkirate et al., 2019).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines have been evaluated for their binding potential to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These studies include the development of fluorine-18 labeled derivatives for in vivo PET imaging to investigate neuroinflammation, illustrating the role of such compounds in neuroscience research (Damont et al., 2015).

Solvatochromic Shift Studies

Research on compounds like 4-methyl-7-(4-morpholinyl)-2H Pyrano[2,3-b]Pyridin-2-one (LD-425) explores the estimation of ground and excited state dipole moments through solvatochromic shift studies, which can contribute to the understanding of intramolecular charge transfer characteristics in novel compounds (Deepa et al., 2013).